N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline

• IUPAC Name: [4-(dimethylamino)phenyl]-(3-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H21N3O/c1-11-10-17(9-8-15-11)14(18)12-4-6-13(7-5-12)16(2)3/h4-7,11,15H,8-10H2,1-3H3
• InChI Key: UUSQWCBNKSIHEC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C(=O)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

“N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline” is a chemical compound with the molecular formula C14H21N3O. It is used for research purposes.

Mechanism of Action

Target of Action

It’s known that n-methylpiperazine, a component of this compound, is used in the manufacture of various pharmaceutical drugs .

Mode of Action

As a derivative of N-Methylpiperazine, it may share some of its properties and interact with similar targets .

Result of Action

As a derivative of N-Methylpiperazine, it may share some of its properties and result in similar effects .

Advantages and Limitations for Lab Experiments

N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline has a number of advantages for use in laboratory experiments. It is an efficient and cost-effective reagent, and its synthesis is relatively easy to achieve. Additionally, this compound is a relatively stable compound, which makes it ideal for use in long-term experiments. However, there are also some limitations to using this compound in laboratory experiments. It is not soluble in water, which can limit its use in certain experiments. Additionally, this compound can be toxic in high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline. One possibility is to further explore its mechanism of action, in order to better understand how it interacts with proteins and enzymes. Additionally, further research could be done to explore the potential applications of this compound in the synthesis of other compounds, such as peptides and drugs. Finally, further research could be done to explore the potential uses of this compound in other areas, such as the study of gene expression and cell signaling pathways.

Synthesis Methods

The synthesis of N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline is typically achieved through a two-step process. The first step involves the reaction of aniline with methyl piperazine-1-carboxylic acid in an aqueous solution, forming the intermediate product 4-(3-methylpiperazine-1-carbonyl)aniline. The second step involves the reaction of the intermediate with dimethyl sulfate, forming this compound. This process is known to be efficient and yields a high yield of this compound.

Scientific Research Applications

N,N-Dimethyl-4-(3-methylpiperazine-1-carbonyl)aniline has a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as peptides, and as a starting material in the synthesis of other organic compounds. It has also been used as a catalyst in the synthesis of different drugs, including antifungal agents, and as a stabilizing agent in the synthesis of other organic compounds. Additionally, this compound has been used to study the mechanism of action of different compounds and as a probe for the study of biochemical and physiological processes.